2-(1-[(tert-Butoxy)carbonyl]-3-hydroxypiperidin-3-yl)acetic acid
Overview
Description
“2-(1-[(tert-Butoxy)carbonyl]-3-hydroxypiperidin-3-yl)acetic acid” is a compound that contains a tert-butyloxycarbonyl (BOC) protecting group . The BOC group is a protecting group used in organic synthesis .
Synthesis Analysis
The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .
Molecular Structure Analysis
The molecular formula of the compound is C12H20NO4 .
Chemical Reactions Analysis
Removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .
Physical and Chemical Properties Analysis
The compound is a powder at room temperature . The molecular weight of the compound is 245.28 .
Scientific Research Applications
Synthesis and Chemical Transformations
Stereoselective Synthesis of Pipecolic Acid Derivatives :
- A study showcased the stereoselective synthesis of 6-substituted 4-hydroxy pipecolic acid derivatives, demonstrating the vinylfluoro group as an effective acetonyl cation equivalent under acidic conditions. This methodology enables further synthesis of complex molecules, including (2R,4R,6S)-6-tert-butyl-4-hydroxypiperidine-2-carboxylic acid, showcasing the versatility of related compounds in organic synthesis (Purkayastha et al., 2010).
Building Blocks for Combinatorial Synthesis :
- Research on the synthesis of aldehyde building blocks protected as acid-labile N-Boc N,O-acetals highlights the utility of these compounds in the combinatorial solid-phase synthesis of peptide isosteres. The synthesis routes from simple starting materials to complex derivatives demonstrate the potential of these compounds in creating novel peptide analogs (Groth & Meldal, 2001).
Biosynthesis of 2-Hydroxyisobutyric Acid :
- A notable study in microbial cell factories explored the biosynthesis of 2-hydroxyisobutyric acid (2-HIBA) from renewable carbon sources, identifying a novel cobalamin-dependent CoA-carbonyl mutase. This enzyme converts 3-hydroxybutyric acid to 2-HIBA, offering insights into sustainable chemical production pathways from biobased materials (Rohwerder & Müller, 2010).
Chemoselective tert-Butoxycarbonylation :
- The development of a novel tert-butoxycarbonylation reagent, 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI), for chemoselective protection of acidic proton-containing substrates, such as phenols and amines, underlines the innovation in protective group chemistry. This reagent facilitates high-yield, mild-condition reactions, enhancing synthetic efficiency in organic chemistry (Saito et al., 2006).
CO2 Reduction to Acetic Acid :
- Investigating the conversion of CO2 to acetic acid on greigite Fe3S4 surfaces provides a glimpse into sustainable catalysts for producing commercially relevant organic acids. This study demonstrates the potential of low-cost catalysts in transforming CO2, highlighting the role of surface catalysis in addressing environmental challenges (Santos-Carballal et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-4-5-12(17,8-13)7-9(14)15/h17H,4-8H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMXWYGOCCMEURX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)(CC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.